Cas no 1804059-30-0 (6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1804059-30-0
• MF: C₈H₄ClF₃N₂O₂S₂
• MW: 316.707768440247
• CID: 4826129
• Update Time: 2025-10-31

6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C8H4ClF3N2O2S2/c9-18(15,16)7-5(17-8(10,11)12)2-1-4-6(7)14-3-13-4/h1-3H,(H,13,14)
• InChI Key： VNNZRDYISWVOBV-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC2=C1N=CN2)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 3.2
• Topological Polar Surface Area: 96.5

Additional information on 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride

Professional Introduction to 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1804059-30-0)

6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride, with the chemical identifier CAS No. 1804059-30-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, which is well-known for its broad spectrum of biological activities and applications in medicinal chemistry. The presence of a trifluoromethylthio group and a sulfonyl chloride moiety enhances its utility as an intermediate in the synthesis of various bioactive molecules.

The benzimidazole core structure is a prominent scaffold in drug design, exhibiting properties that make it highly suitable for developing therapeutic agents. Its aromatic nature and ability to form stable hydrogen bonds contribute to its versatility in biological interactions. In particular, the sulfonyl chloride functional group on the benzimidazole ring introduces reactivity that is invaluable for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The trifluoromethylthio group in 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride imparts unique electronic and steric properties that can influence the pharmacokinetic and pharmacodynamic profiles of derived compounds. This modification has been shown to enhance metabolic stability, improve binding affinity, and increase bioavailability, making it a preferred choice for medicinal chemists seeking to optimize their drug candidates.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of inhibitors targeting various biological pathways. For instance, benzimidazole derivatives have been extensively studied for their potential as kinase inhibitors, particularly in cancer therapy. The sulfonyl chloride group facilitates nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can fine-tune the biological activity of the final product. This flexibility has been exploited in the development of novel agents that exhibit potent activity against resistant tumor strains.

Moreover, the trifluoromethylthio group has been implicated in enhancing the lipophilicity of molecules, which is a critical factor in drug absorption and distribution. By incorporating this moiety, researchers can modulate the solubility and permeability properties of their compounds, leading to improved pharmacokinetic profiles. This has been particularly relevant in the design of oral drugs where bioavailability is a key concern.

In academic research, 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride has been utilized in studies aimed at understanding the mechanisms of action of benzimidazole-based drugs. Its structural features provide a platform for investigating how modifications at specific positions can affect binding interactions with biological targets. Such studies are crucial for rational drug design, as they provide insights into structure-activity relationships that can guide future synthetic efforts.

The compound's utility extends beyond academic research into industrial applications as well. Pharmaceutical companies have employed derivatives of this compound in large-scale syntheses aimed at producing therapeutic agents with enhanced efficacy and reduced side effects. The ability to readily introduce various functional groups via sulfonyl chloride chemistry makes it an indispensable tool in modern drug discovery pipelines.

Looking ahead, the continued exploration of fluorinated benzimidazoles holds promise for uncovering new therapeutic opportunities. The unique properties conferred by the trifluoromethylthio group suggest that further derivatization may yield compounds with novel mechanisms of action or improved pharmacological profiles. As research progresses, it is likely that 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride will remain a cornerstone in synthetic chemistry, enabling innovative approaches to drug development.

In conclusion, 6-Trifluoromethylthio-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1804059-30-0) represents a significant advancement in pharmaceutical chemistry. Its combination of structural features and reactivity makes it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery is set to grow further.